Cas no 521-04-0 (stigmasta-5,7-dien-3-beta-ol, not irradiated)

• Product name: stigmasta-5,7-dien-3-beta-ol, not irradiated
• CAS No: 521-04-0
• MF: C₂₉H₄₈O
• MW: 412.69082
• CID: 1575933
• PubChem ID: 5283634

stigmasta-5,7-dien-3-beta-ol, not irradiated Chemical and Physical Properties

Names and Identifiers

• stigmasta-5,7-dien-3-beta-ol, not irradiated
• 7-Dehydrositosterol
• stigmasta-5,7-dien-3-ol
• (3beta,24R)-stigmasta-5,7-dien-3-ol
• (3S,9S,10R,13R,14R,17R)-17-[(2R,5R)-5-ethyl-6-methylheptan-2-yl]-10,13-dimethyl-2,3,4,9,11,12,14,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-3-ol
• 521-04-0
• (24S)24-Ethylcholesta-5,7-dien-3beta-ol
• Stigmasta-5,7-dien-3beta-ol
• Q4116467
• 24(R)-ETHYLCHOLESTA-5,7-DIEN-3.BETA.-OL
• STIGMASTA-5,7-DIEN-3-OL, (3.BETA.)-
• UNII-A6478ODO9X
• EINECS 208-300-5
• DTXSID50200093
• (3.BETA.)-STIGMASTA-5,7-DIEN-3-OL
• 7-DEHYDROSITOSTEROL [MI]
• A6478ODO9X
• .DELTA.5,7-STIGMASTADIENOL
• SCHEMBL465805
• ARVGMISWLZPBCH-XHVHEOSNSA-N
• .DELTA.7-SITOSTEROL
• LMST01040120
• 5,7-cholestadien-24 alpha-ethyl-3-beta-ol

• Inchi： InChI=1S/C29H48O/c1-7-21(19(2)3)9-8-20(4)25-12-13-26-24-11-10-22-18-23(30)14-16-28(22,5)27(24)15-17-29(25,26)6/h10-11,19-21,23,25-27,30H,7-9,12-18H2,1-6H3
• InChI Key： ARVGMISWLZPBCH-UHFFFAOYSA-N
• SMILES： CCC(CCC(C)C1CCC2C1(CCC3C2=CC=C4C3(CCC(C4)O)C)C)C(C)C

Computed Properties

• Exact Mass: 412.37074
• Monoisotopic Mass: 412.371
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 687
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2A^2
• XLogP3: 8.8

Experimental Properties

• Density: 0.98
• Melting Point: 144.5°C
• Boiling Point: 514.3°C at 760 mmHg
• Flash Point: 223.2°C
• Refractive Index: 1.53
• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Stigmastanes and derivatives